Cas no 55719-54-5 (Phenol, 4-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-2,3-dimethyl-)

• Product Name: Phenol, 4-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-2,3-dimethyl-
• CAS No: 55719-54-5
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 351056
• PubChem ID: 22101590
• Update Time: 2025-04-19

Phenol, 4-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-2,3-dimethyl-
• 6-tert-butyl-4-[(dimethylamino)methyl]-2,3-dimethylphenol
• ONTQNSMWUGQQOX-UHFFFAOYSA-N
• DTXSID80622441
• 55719-54-5
• 6-tert-butyl-2,3-dimethyl-4-(dimethylaminomethyl) phenol
• SCHEMBL5072462
• 6-tert.-Butyl-2,3-dimethyl-4-(dimethylaminomethyl)phenol
• 6-tert-butyl-2,3-dimethyl-4-(dimethylaminomethyl)phenol

• Inchi： 1S/C15H25NO/c1-10-11(2)14(17)13(15(3,4)5)8-12(10)9-16(6)7/h8,17H,9H2,1-7H3
• InChI Key： ONTQNSMWUGQQOX-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=C(CN(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 235.19375
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes